Cas no 89622-08-2 (2-Cyclohexene-1-carboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (1R,5R)-rel-)

2-Cyclohexene-1-carboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (1R,5R)-rel- structure
89622-08-2 structure
Product Name:2-Cyclohexene-1-carboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (1R,5R)-rel-
CAS No:89622-08-2
MF:C13H21NO4
MW:255.31014418602
CID:594664
Update Time:2023-03-29

2-Cyclohexene-1-carboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (1R,5R)-rel- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexene-1-carboxylic acid,5-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, cis-
    • 2-Cyclohexene-1-carboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester, (1R,5R)-rel-
    • 2-Cyclohexene-1-carboxylicacid,5-[[(1,1-dimethylethoxy)carbonyl]amino]-,methylester,cis-
    • Inchi: 1S/C13H21NO4/c1-13(2,3)18-12(16)14-10-7-5-6-9(8-10)11(15)17-4/h5-6,9-10H,7-8H2,1-4H3,(H,14,16)/t9-,10+/m0/s1
    • InChI Key: NQYFMEUOKUMJOS-VHSXEESVSA-N
    • SMILES: [C@@H]1(C(OC)=O)C[C@H](NC(OC(C)(C)C)=O)CC=C1

Computed Properties

  • Exact Mass: 255.147
  • Monoisotopic Mass: 255.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.6A^2
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